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Compound of Interest

Compound Name: 2,5-Dihydroxyterephthalic acid

Cat. No.: B184320 Get Quote

An In-depth Technical Guide to 2,5-
Dihydroxyterephthalic Acid
This technical guide provides a comprehensive overview of 2,5-Dihydroxyterephthalic acid
(DHTA), a pivotal organic compound for researchers, scientists, and professionals in drug

development and materials science. It details the compound's chemical identity, molecular

structure, and key quantitative data. Furthermore, this guide outlines detailed experimental

protocols for its synthesis and characterization, offering a valuable resource for laboratory and

industrial applications.

Chemical Identity and Molecular Structure
2,5-Dihydroxyterephthalic acid is an aromatic dicarboxylic acid distinguished by two hydroxyl

groups at the 2 and 5 positions of a terephthalic acid backbone.[1] This unique structure makes

it a versatile building block in the synthesis of polymers and metal-organic frameworks (MOFs).

[2][3]

CAS Number: 610-92-4[1][4][5][6][7][8]

Molecular Formula: C₈H₆O₆[4]

Molecular Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b184320?utm_src=pdf-interest
https://www.benchchem.com/product/b184320?utm_src=pdf-body
https://www.benchchem.com/product/b184320?utm_src=pdf-body
https://cymitquimica.com/cas/610-92-4/
https://www.researchgate.net/publication/384788982_Synthesis_and_Optimization_of_25-Dihydroxyterephthalic_Acid_in_a_Slurry_Reactor
https://www.nbinno.com/article/pharmaceutical-intermediates/2-5-dihydroxyterephthalic-acid-core-building-block-organic-synthesis
https://cymitquimica.com/cas/610-92-4/
https://www.chemscene.com/610-92-4.html
https://www.chemsrc.com/en/cas/610-92-4_586769.html
https://www.fishersci.ca/shop/products/2-5-dihydroxyterephthalic-acid-97-thermo-scientific/p-7056129
https://sielc.com/25-dihydroxyterephthalic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6169592.htm
https://www.chemscene.com/610-92-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular structure of 2,5-Dihydroxyterephthalic acid consists of a benzene ring

substituted with two carboxylic acid groups at positions 1 and 4, and two hydroxyl groups at

positions 2 and 5. The crystal structure of the anhydrous form has been solved and indicates

that the molecules are linked by strong hydrogen bonds.[9]

Canonical SMILES: C1=C(C(=CC(=C1O)C(=O)O)O)C(=O)O[10]

InChI Key: OYFRNYNHAZOYNF-UHFFFAOYSA-N[1][7]

Quantitative Data
The following tables summarize the key chemical and physical properties of 2,5-
Dihydroxyterephthalic acid.

Identifier Value Reference

CAS Number 610-92-4 [1][4]

Molecular Weight 198.13 g/mol [4][10]

Molecular Formula C₈H₆O₆ [1][4]

Property Value Reference

Appearance

White to off-white or yellow-

greenish crystalline

solid/powder

[1][2]

Melting Point >300 °C [8]

Solubility

Soluble in polar solvents such

as water, alcohols, and hot

dimethylformamide.

[1][6][8]

Purity
Commonly available in purities

of ≥95%, ≥97%, and 98%+.
[4][11][12]
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The synthesis of 2,5-Dihydroxyterephthalic acid can be achieved through various methods.

Below are detailed protocols for two common synthetic routes.

3.1. Synthesis from Disodium Salt of Hydroquinone and Carbon Dioxide

This method involves the carboxylation of the disodium salt of hydroquinone in a slurry reactor.

Materials: Disodium salt of hydroquinone (DSH), carbon dioxide, sodium acetate (catalyst),

hydrochloric acid, methanol.[2]

Equipment: Slurry reactor, heating and cooling system, stirrer.[2]

Procedure:

The reactor is heated to 140°C for 3 hours and then purged with nitrogen.[13]

After cooling to 50°C, the reactants (DSH and sodium acetate) are introduced into the

reactor under a continuous nitrogen purge.[13]

The reaction is carried out under a pressure of 10 bar and at a temperature of 200°C.[2]

The mixture is stirred continuously.

The reaction proceeds for a specified duration, with an optimal time of 250 minutes

yielding high product conversion.[2]

After the reaction, the mixture is cooled to 80°C.[2]

A 5.9% solution of hydrochloric acid is added to the mixture and stirred for 15-20 minutes

until the pH reaches 5-6, precipitating the product.[2]

The aqueous phase is separated, and methanol is added.[2]

The resulting mixture is dried at 80°C for 6 hours to obtain a yellow-greenish powder of

2,5-Dihydroxyterephthalic acid.[2][13]

Analysis: The yield and purity of the synthesized DHTA can be determined using High-

Performance Liquid Chromatography (HPLC). The structure can be confirmed by X-ray
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Diffraction (XRD) and Fourier-Transform Infrared Spectroscopy (FTIR).[2][13] An optimized

yield of 83% has been reported for this method.[2]

3.2. Synthesis from 2,5-Dihaloterephthalic Acid

This process involves the nucleophilic substitution of a halogen with a hydroxyl group,

catalyzed by a copper source.

Materials: 2,5-dihaloterephthalic acid (e.g., 2,5-dibromoterephthalic acid), a base (e.g.,

NaOH), a copper source (e.g., CuBr), a ligand that coordinates to copper, and an acid for

precipitation (e.g., HCl).[14]

Procedure:

2,5-dihaloterephthalic acid is dissolved in water with a base to form the corresponding

dibasic salt.[14]

This solution is heated, typically between 75 and 95°C.[14]

A solution of the copper source and a coordinating ligand is prepared and added to the

reaction mixture under a nitrogen atmosphere.[14]

The reaction is stirred at an elevated temperature (e.g., 80°C) for an extended period

(e.g., 30 hours).[14]

After cooling to room temperature, the reaction mixture is acidified with a strong acid, such

as concentrated HCl, to precipitate the crude 2,5-dihydroxyterephthalic acid.[14]

The precipitate is filtered, washed with water, and dried.[14]

Analysis: The purity of the product can be assessed using ¹H NMR.[14]

Logical and Experimental Workflows
The following diagrams illustrate the logical relationships in the synthesis and application of

2,5-Dihydroxyterephthalic acid.
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Caption: Workflow for the synthesis of 2,5-Dihydroxyterephthalic acid.
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Caption: Applications of 2,5-Dihydroxyterephthalic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b184320?utm_src=pdf-body-img
https://www.benchchem.com/product/b184320?utm_src=pdf-body
https://www.benchchem.com/product/b184320?utm_src=pdf-body-img
https://www.benchchem.com/product/b184320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role in Drug Development and Research
While primarily recognized as a monomer and a linker in materials science, 2,5-
Dihydroxyterephthalic acid also serves as an important intermediate in organic synthesis.[3]

[8] Its bifunctional nature, with both carboxylic acid and hydroxyl groups, allows for its use in

the construction of more complex molecules with potential biological activity.[3] Researchers in

drug development can utilize DHTA as a scaffold to synthesize novel compounds for various

therapeutic targets. Its application as a linker in MOFs is also relevant, as these materials are

being explored for drug delivery systems.[15] The direct involvement of 2,5-
Dihydroxyterephthalic acid in specific biological signaling pathways has not been

established; its role is primarily as a precursor or building block for larger, active molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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